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Compound of Interest

Compound Name: Methyl Red sodium salt

Cat. No.: B147717

For Researchers, Scientists, and Drug Development Professionals

Methyl Red sodium salt is an azo dye extensively utilized in laboratory settings as a pH
indicator. Its distinct and sharp color transition between acidic and basic conditions makes it an
invaluable tool in analytical chemistry, microbiology, and various research applications. This
technical guide provides a comprehensive overview of its physical and chemical properties,
detailed experimental protocols, and the fundamental mechanisms governing its function.

Core Physical and Chemical Properties

The fundamental properties of Methyl Red sodium salt are summarized below, providing a
critical resource for its application in experimental design and execution.
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Property Value Reference(s)
Sodium 2-((4-

Chemical Name (dimethylamino)phenyl)diazeny  [1]
lbenzoate

C.I. Acid Red 2, 4-
Synonyms Dimethylaminoazobenzene-2'- [2]

carboxylic acid sodium salt

CAS Number 845-10-3 [2]
Molecular Formula CisH14N3NaO:2 [3114]
Molecular Weight 291.28 g/mol [3][5]

Dark red to orange-brown
Appearance _ [4]
crystalline powder

Melting Point 179-182 °C [6]

. Soluble in water. Slightly
Solubility . [7]
soluble in ethanol.

pKa 5.1 [2]
pH Transition Range 4.4 (Red) — 6.2 (Yellow) [2][81[9]
) ~430-440 nm (in distilled
UV-Vis Amax [1]
water)

Mechanism of Action as a pH Indicator

The utility of Methyl Red as a pH indicator stems from a protonation-dependent structural
change that results in a distinct color shift. In solutions with a pH above 6.2, it exists in its
deprotonated, benzenoid form, which is yellow. As the pH drops below 4.4, the molecule
becomes protonated, adopting a quinonoid structure that appears red.[2]
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Caption: pH-Dependent Equilibrium of Methyl Red.

Experimental Protocols

Detailed methodologies for the primary applications of Methyl Red sodium salt are provided
below.

Preparation of Methyl Red Indicator Solution (0.1% wi/v)

Objective: To prepare a standard indicator solution for use in acid-base titrations.

Materials:

Methyl Red sodium salt powder

95% Ethanol

Distilled water

500 mL volumetric flask

Weighing balance

Procedure:
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e Weigh out 0.1 g of Methyl Red sodium salt.

e Dissolve the powder in 300 mL of 95% ethanol in a beaker.

e Once fully dissolved, transfer the solution to a 500 mL volumetric flask.
e Add distilled water to bring the final volume to 500 mL.

» Stopper the flask and invert several times to ensure thorough mixing.

e Store the solution in a labeled, sealed brown bottle at 4 to 8°C. The solution is stable for
approximately one year.[10][11]

Acid-Base Titration

Objective: To determine the concentration of an acidic or basic solution using Methyl Red as an
indicator.

Materials:

Analyte (acid or base of unknown concentration)
 Titrant (standardized base or acid)

o Methyl Red indicator solution (0.1%)

e Burette, clamp, and stand

e Erlenmeyer flask

e Pipette

Procedure:

» Rinse the burette with the titrant solution and fill it, ensuring no air bubbles are present in the
tip. Record the initial volume.

o Pipette a known volume of the analyte into a clean Erlenmeyer flask.
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Add 2-3 drops of Methyl Red indicator solution to the analyte. The solution will turn red if the
analyte is acidic or yellow if it is basic.[12]

Slowly add the titrant from the burette to the flask while continuously swirling the flask to
ensure mixing.[13]

As the endpoint is approached, the color will begin to change more persistently. Add the
titrant drop by drop.

The endpoint is reached when a single drop of titrant causes a sharp color change from red
to yellow (for an acid analyte) or yellow to red (for a base analyte). An intermediate orange
color signals the transition point.[12][13]

Record the final volume from the burette.

Repeat the titration at least two more times to ensure concordant results.
1. Prepare Burette
and Flask

2. Add Analyte and
2-3 Drops Methyl Red

3. Titrate with Titrant
(Swirl continuously)

4. Observe Color Change
(Red <-> Yellow)

5. Record Volume
and Repeat

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.youtube.com/watch?v=MrwOw6GKZMw
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.youtube.com/watch?v=MrwOw6GKZMw
https://gspchem.com/methyl-red-in-acid-base-titrations/
https://www.benchchem.com/product/b147717?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Caption: Workflow for a Standard Acid-Base Titration.

Methyl Red (MR) Test in Microbiology

Objective: To identify bacteria that produce stable acid end products through mixed-acid
fermentation of glucose. This test is a key component of the IMVIC series for differentiating
enteric bacteria.[11][14]

Materials:

Pure 18-24 hour bacterial culture

MR-VP broth

Sterile test tubes

Incubator (35-37°C)

Methyl Red reagent (see preparation above)

Procedure:

Aseptically inoculate a tube of MR-VP broth with a light inoculum from a pure culture of the
test organism.[10]

 Incubate the tube aerobically at 35-37°C for a minimum of 48 hours. Some organisms may
require up to 5 days of incubation.[10][15]

 After incubation, aseptically transfer approximately 1 mL of the broth to a clean, empty test
tube.

e Add 5-6 drops of the Methyl Red reagent to the 1 mL aliquot.[15]
o Observe for an immediate color change.
Interpretation of Results:

o Positive Result: The medium immediately develops a stable, bright red color. This indicates
the organism has produced a large quantity of stable acids, lowering the pH to 4.4 or below.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://microbeonline.com/methyl-red-mr-test-principle-procedure-results/
https://asm.org/protocols/methyl-red-and-voges-proskauer-test-protocols
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbiologyinfo.com/methyl-red-mr-test-principle-procedure-and-result-interpretation/
https://microbenotes.com/methyl-red-mr-test-objectives-principle-media-used-procedure-result-interpretation-limitations-and-examples/
https://microbenotes.com/methyl-red-mr-test-objectives-principle-media-used-procedure-result-interpretation-limitations-and-examples/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147717?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Escherichia coli is a typical MR-positive organism.[16]

* Negative Result: The medium remains yellow. This indicates that insufficient acid was
produced to overcome the buffer and lower the pH.[16]

¢ Inconclusive/Variable: An orange color may develop. In this case, the remaining broth should
be re-incubated for an additional 48 hours and the test repeated.[15]

Synthesis Pathway

Methyl Red is synthesized via a two-step process involving diazotization followed by an azo
coupling reaction.

Anthranilic Acid

+ HCI, NaNO:
(0-5°C)

Diazotization

Diazonium Salt Intermediate N,N-Dimethylaniline

Azo Coupling

Methyl Red (Acid Form)

+ NaOH

Neutralization

Methyl Red Sodium Salt
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Caption: Synthesis Pathway of Methyl Red Sodium Salt.

This guide provides essential technical information for the effective use of Methyl Red sodium

salt in research and development. Adherence to these protocols and a clear understanding of

the underlying chemical principles will ensure accurate and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl Red Sodium
Salt: Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147717#methyl-red-sodium-salt-physical-and-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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